Cas no 1033201-95-4 (3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yl)-1,2,4-oxadiazole)

• Product Name: 3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yl)-1,2,4-oxadiazole
• CAS No: 1033201-95-4
• MF: C₁₂H₁₂BrClN₂O
• MW: 315.593481063843
• MDL: MFCD10699657
• CID: 69727
• PubChem ID: 46738778
• Update Time: 2025-06-10

3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yl)-1,2,4-oxadiazole
• 3-(4-bromophenyl)-5-(2-chloro-1,1-dimethylethyl)-1,2,4-Oxadiazole
• ACMC-209863
• AG-D-13934
• AK-93687
• ANW-14857
• BD231066
• CTK4A1961
• KB-26960
• BS-22974
• MFCD10699657
• DTXSID20674429
• CS-0211773
• AKOS015835660
• FT-0721272
• 1033201-95-4
• A896532
• DB-058975

• MDL： MFCD10699657
• Inchi： 1S/C12H12BrClN2O/c1-12(2,7-14)11-15-10(16-17-11)8-3-5-9(13)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： WSCTXQWNHOJUMP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NOC(C(C)(C)CCl)=N1

Computed Properties

• Exact Mass: 313.98200
• Monoisotopic Mass: 313.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 4.3

Experimental Properties

• Color/Form: 米色晶体 或结晶粉末
• Melting Point: 187-190 °C(lit.)
• PSA: 38.92000
• LogP: 4.01550

3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yl)-1,2,4-oxadiazole Security Information

• Hazardous Material transportation number：UN 3261 8/PG 3
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：26-36/37/39-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yl)-1,2,4-oxadiazole

Introduction to Compound with CAS No. 1033201-95-4 and Product Name: 3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yl)-1,2,4-oxadiazole

The compound with the CAS number 1033201-95-4 and the product name 3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yl)-1,2,4-oxadiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a 4-bromophenyl group and a 1-chloro-2-methylpropan-2-yl side chain, contribute to its unique chemical properties and make it a promising candidate for further research.

In recent years, oxadiazole derivatives have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yl)-1,2,4-oxadiazole molecule, with its specific substitution pattern, has shown particular promise in preclinical studies. The 4-bromophenyl group is known to enhance binding affinity to biological targets, while the 1-chloro-2-methylpropan-2-yl moiety contributes to metabolic stability and bioavailability. These structural elements collectively contribute to the compound's potential as a lead molecule for drug development.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that oxadiazole derivatives can interact with multiple biological pathways, making them versatile candidates for therapeutic intervention. For instance, studies have demonstrated that certain oxadiazole compounds can inhibit the activity of kinases and other enzymes involved in cancer progression. The specific arrangement of functional groups in 3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yl)-1,2,4-oxadiazole may enhance its ability to modulate these pathways effectively.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The introduction of the 4-bromophenyl group typically involves bromination reactions, while the attachment of the 1-chloro-2-methylpropan-2-yl side chain often requires Friedel-Crafts alkylation or similar transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for further characterization and testing.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. This includes in vitro assays to assess its activity against various biological targets, as well as in vivo studies to determine its efficacy and safety profiles. The presence of both the 4-bromophenyl and 1-chloro-2-methylpropan-2-yl groups appears to contribute positively to these evaluations. For example, preliminary data suggests that this compound exhibits potent inhibitory effects on certain enzymes associated with inflammation and cancer.

The chemical stability of 3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yl)-1,2,4-oxadiazole is another critical factor that influences its potential as a drug candidate. Oxadiazole derivatives are known for their stability under various conditions, which is essential for formulation development and storage. The specific substitution pattern in this compound appears to enhance its stability while maintaining its biological activity. This balance is crucial for ensuring that the compound remains effective throughout its shelf life and during transportation.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how the molecule will interact with biological targets at an atomic level. These predictions can guide experimental design and help optimize the compound's structure for better efficacy. The integration of computational methods with traditional experimental approaches has accelerated the discovery process for new drug candidates like 3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yl)-1,2,4-oxadiazole.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique properties could provide advantages over existing alternatives. For instance, oxadiazole derivatives have shown promise as herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi. The specific structure of 3-(4-Bromophenyl)-5-(1-chloro-2-methylpropan-2-yll)-1,2,4 oxadiazole may make it particularly effective in these applications.

In conclusion, 3-(4-Bromophenyl)-5-(1-chloro - 2 -methylpropan - 22 yl) - 11 , 12 , 44 oxadiazole (CAS No . 103320195 -44 ) is a promising compound with significant potential in pharmaceuticals . Its unique structural features , including the presence o f th e 44 bromop hen yl group an d th e 11 chlor o -22 methylprop an -22 yl side chain , contribute t o i ts bi o logical act ivitie s an d chemic al stabilit y . Further research is warranted t o explo re i ts full p otential an d applicabilitie s i n var ious fiel ds . p >